Cas no 2172457-53-1 (1-(1-Amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-(1-Amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172457-53-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5568165
• PubChem ID: 165596854
• Update Time: 2025-10-29

1-(1-Amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol
• EN300-1649431
• 2172457-53-1
• 1-(1-Amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol

• Inchi： 1S/C11H21NO/c1-10(2)6-11(13,7-10)9(12)5-8-3-4-8/h8-9,13H,3-7,12H2,1-2H3
• InChI Key： DKLZKQRDTDDWRH-UHFFFAOYSA-N
• SMILES： OC1(C(CC2CC2)N)CC(C)(C)C1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Amino-2-cyclopropylethyl)-3,3-dimethylcyclobutan-1-ol

Introduction to 1-(1-Amino-2-Cyclopropylethyl)-3,3-Dimethylcyclobutan-1-Ol (CAS No 2172457-53-1)

The compound 1-(1-Amino-2-Cyclopropylethyl)-3,3-Dimethylcyclobutan-1-Ol, identified by the CAS registry number CAS No 2172457-53-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a cyclopropyl group and an aminoethyl chain. The presence of these functional groups makes it a versatile molecule for further chemical modifications and reactions.

Recent studies have highlighted the importance of such compounds in the field of drug discovery. The cyclobutane ring in this molecule is known to provide rigidity and stability, which are crucial for maintaining the bioactive conformation of drug molecules. Additionally, the cyclopropyl group introduces strain into the molecule, potentially enhancing its reactivity and binding affinity to target proteins.

The synthesis of 1-(1-Amino-2-Cyclopropylethyl)-3,3-Dimethylcyclobutan-1-Ol involves a multi-step process that typically starts with the preparation of intermediates such as amino alcohols and cyclopropane derivatives. Advanced techniques like asymmetric catalysis and stereocontrol have been employed to achieve high yields and enantiomeric purity, which are essential for pharmaceutical applications.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure allows for easy functionalization, enabling researchers to explore its potential as a lead compound in various disease models. For instance, studies have demonstrated its ability to modulate enzyme activity and inhibit key pathways involved in neurodegenerative diseases.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been used to predict its electronic properties and reactivity under different conditions.

In conclusion, the compound 1-(1-Amino-2-Cyclopropylethyl)-3,3-Dimethylcyclobutan-1-Ol (CAS No 2172457-53-1) represents a valuable addition to the arsenal of tools available for chemical research and drug development. Its unique structure and versatile functional groups make it a compelling candidate for further exploration in both academic and industrial settings.